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Compound of Interest

Compound Name:
Methyl (3-methyl-2-oxo-1-

piperazinyl)acetate hydrobromide

CAS No.: 1609396-06-6

Cat. No.: B1379658

Get Quote

For the Attention of Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide addresses the significant challenges in providing a comprehensive safety

and handling protocol for the chemical identifier CAS 1609396-06-6. Our investigation has

revealed conflicting and unverified information regarding the precise chemical identity

associated with this CAS number. Due to this ambiguity, a definitive Safety Data Sheet (SDS),

detailed handling procedures, and associated biological data cannot be reliably established.

This guide will present the conflicting data and provide a framework for approaching such

ambiguous chemical entities in a research and development setting.

The Challenge: An Unidentified Chemical Entity
A thorough search of chemical supplier databases, regulatory information, and scientific

literature has yielded multiple, differing chemical structures and names attributed to CAS

1609396-06-6. This lack of a single, verifiable identity makes it impossible to ascertain the

physical, chemical, and toxicological properties of the substance.
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Conflicting Chemical Identities
Below is a summary of the disparate information discovered for CAS 1609396-06-6:

Data Point Source 1 Source 2 Source 3

Chemical Name

[(3S)-3-ISOPROPYL-

2-METHYL-1-

CYCLOPENTEN-1-

YL]METHYL

ACETATE

N-(3-aminopropyl)-3-

phenylprop-2-enamide
Not Provided

Molecular Formula Not Provided Not Provided C8H15BrN2O3

Molecular Weight 267.12 Not Provided 267.123

Supplier/Source Sigma-Aldrich

Jiangsu Aikon

Biopharmaceutical

R&D

Key Organics Limited

This discrepancy highlights a critical issue in chemical data management and underscores the

importance of verifying the identity of any research compound.

A Framework for Handling Ambiguous Chemical
Identifiers
Given the inability to create a specific safety and handling guide for CAS 1609396-06-6, we

propose the following workflow for researchers encountering similarly ambiguous compounds.

This protocol is designed to ensure laboratory safety and data integrity.

Experimental Workflow for Ambiguous Compounds
To cite this document: BenchChem. [In-depth Technical Guide: Navigating the Ambiguity of
CAS 1609396-06-6]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1379658/docs#in-depth-technical-guide-navigating-
the-ambiguity-of-cas-1609396-06-6]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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